Cas no 1431699-56-7 ((1R)-1-(2-nitrophenyl)ethanamine;hydrochloride)

• Product Name: (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride
• CAS No: 1431699-56-7
• MF: C₈H₁₁ClN₂O₂
• MW: 202.6381
• MDL: MFCD24411694
• CID: 1059313
• PubChem ID: 78357845
• Update Time: 2025-10-28

(1R)-1-(2-nitrophenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Nitro-α-methylbenzylamine Hydrochloride
• (R)-1-(2-Nitrophenyl)ethanamine hydrochloride
• (R)-2-Nitro-α-methyl
• (R)-1-(2-Nitrophenyl)ethanamine HCl
• (R)-2-Nitro-alpha-MethylbenzylaMine Hydrochloride
• (1R)-1-(2-nitrophenyl)ethan-1-amine hydrochloride
• (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride
• EN300-366711
• GS-7338
• 1431699-56-7
• SCHEMBL20521483
• Y10664
• CS-B0173
• AKOS025404631
• (R)-1-(2-nitrophenyl)ethanaminehydrochloride
• (1R)-1-(2-NITROPHENYL)ETHANAMINE HYDROCHLORIDE
• MFCD24411694

• MDL： MFCD24411694
• Inchi： 1S/C8H10N2O2.ClH/c1-6(9)7-4-2-3-5-8(7)10(11)12;/h2-6H,9H2,1H3;1H/t6-;/m1./s1
• InChI Key： HFXVLGOYQIKRTO-FYZOBXCZSA-N
• SMILES： Cl[H].[O-][N+](C1=C([H])C([H])=C([H])C([H])=C1[C@@]([H])(C([H])([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8

(1R)-1-(2-nitrophenyl)ethanamine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride

Chemical Profile of (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride (CAS No. 1431699-56-7)

(1R)-1-(2-nitrophenyl)ethanamine;hydrochloride, identified by its Chemical Abstracts Service number CAS No. 1431699-56-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and biochemical research. The hydrochloride salt form enhances the stability and solubility of the free base, making it more suitable for various chemical and biological assays.

The molecular structure of (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride consists of a chiral amine group attached to a phenyl ring substituted with a nitro group. This specific arrangement imparts unique electronic and steric properties, which are exploited in medicinal chemistry for designing selective ligands and enzyme inhibitors. The presence of the nitro group, in particular, influences the reactivity and binding affinity of the molecule, making it a valuable scaffold for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological properties of amine derivatives, especially those with chiral centers. The enantiomeric purity of (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride is crucial for its biological activity, as different enantiomers can exhibit distinct pharmacokinetic profiles. Studies have shown that the (R)-configuration often confers enhanced binding affinity and reduced toxicity compared to its (S)-counterpart, making it a preferred choice for drug candidates.

One of the most compelling applications of (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride is in the development of central nervous system (CNS) therapeutics. The nitrophenyl moiety is known to interact with various neurotransmitter receptors and transporters, suggesting potential utility in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this compound can modulate monoamine levels by inhibiting specific enzymes or transporter proteins.

Moreover, the chiral amine group in (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride provides a versatile platform for designing molecules with tailored biological activities. Researchers have utilized this scaffold to develop novel antipsychotic agents that exhibit lower side effect profiles compared to traditional antipsychotics. The nitro group also serves as a handle for further chemical modifications, allowing for the creation of libraries of compounds with diverse pharmacological properties.

The synthesis of (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride involves multi-step organic transformations, including reduction, nitration, and stereoselective functionalization. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve high enantiomeric purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, (1R)-1-(2-nitrophenyl)ethanamine;hydrochloride (CAS No. 1431699-56-7) is a promising compound with significant potential in drug discovery and biochemical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research in this field continues to advance, compounds like this are expected to play a crucial role in addressing some of the most challenging medical conditions.